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Compound of Interest

Compound Name: Silver bisulfate

CAS No.: 55605-38-4

Cat. No.: B15396783

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of silver bisulfate (AgHSO₄) from silver

nitrate (AgNO₃) and sulfuric acid (H₂SO₄). The synthesis is a two-step process, commencing

with the precipitation of silver sulfate (Ag₂SO₄), which is subsequently converted to silver
bisulfate. This document provides comprehensive experimental protocols, quantitative data,

and visual representations of the chemical pathways and workflows.

Overview of the Synthesis Pathway
The synthesis of silver bisulfate from silver nitrate and sulfuric acid proceeds through an

intermediate, silver sulfate. The overall process can be summarized in two main stages:

Step 1: Synthesis of Silver Sulfate (Ag₂SO₄): Silver nitrate reacts with sulfuric acid in a

double displacement reaction to form a white precipitate of silver sulfate.

Step 2: Synthesis of Silver Bisulfate (AgHSO₄): The isolated silver sulfate is then treated

with concentrated sulfuric acid to yield silver bisulfate.
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Step 1: Silver Sulfate Precipitation Step 2: Silver Bisulfate Formation

Silver Nitrate (AgNO₃)
Sulfuric Acid (H₂SO₄) Silver Sulfate (Ag₂SO₄) Nitric Acid (HNO₃) Silver Bisulfate (AgHSO₄)

Concentrated
Sulfuric Acid (H₂SO₄)
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Start

Dissolve AgNO₃

in deionized water

Slowly add H₂SO₄

with stirring

White precipitate of
Ag₂SO₄ forms

Filter the precipitate

Wash with
deionized water

Dry the Ag₂SO₄

End
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Silver Sulfate (Ag₂SO₄)

Raman Spectroscopy

Characteristic Peaks (cm⁻¹) 970 (strong, sharp) 432 (weak) 460 (weak) 1079 (weak, double)

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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